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Application Note & Protocol

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the quantification of trace level inorganic anions

and oxyhalides in various aqueous matrices using the Thermo Scientific™ Dionex™ IonPac™

AS19 Anion-Exchange column. The high capacity and hydroxide selectivity of the AS19 column

make it particularly well-suited for the analysis of trace contaminants in drinking water,

groundwater, and wastewater.[1][2][3] This application note includes recommended

instrumentation, experimental protocols, and expected performance data.

Introduction
The Dionex™ IonPac™ AS19 column is a high-capacity, hydroxide-selective anion-exchange

column designed for the analysis of common inorganic anions and oxyhalides, including

fluoride, chlorite, bromate, chloride, nitrite, chlorate, bromide, nitrate, sulfate, and phosphate.[2]

Its robust nature allows for the analysis of complex sample matrices without the need for

extensive sample pretreatment.[2][3] The column is available in various formats (analytical,

capillary, and guard) to accommodate different system requirements and analytical goals.[2]

This application note focuses on the use of the 4 mm analytical column. The AS19 column
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meets the performance requirements of U.S. EPA Methods 300.0 and 300.1 for the

determination of oxyhalides in drinking water.[2][3][4]

A newer version, the Dionex™ IonPac™ AS19-4µm, utilizes smaller resin particles to deliver

higher peak efficiency while maintaining the same selectivity as the standard AS19 column.[5]

Recommended Instrumentation and Consumables
A high-pressure ion chromatography (HPIC) system is recommended for optimal performance,

especially with the AS19-4µm column, as it can generate higher backpressures.[5] A Reagent-

Free™ Ion Chromatography (RFIC™) system with an eluent generator is ideal for producing

high-purity potassium hydroxide eluents, which minimizes baseline shifts and improves

detection limits.[2][6]

Ion Chromatograph: Thermo Scientific™ Dionex™ ICS-6000 HPIC system (or equivalent)

Columns:

Dionex™ IonPac™ AS19 Analytical Column (4 x 250 mm)

Dionex™ IonPac™ AG19 Guard Column (4 x 50 mm)

Eluent Generator: Thermo Scientific™ Dionex™ EGC 500 KOH Eluent Generator Cartridge

Suppressor: Thermo Scientific™ Dionex™ AERS™ 500 Anion Electrolytically Regenerated

Suppressor

Detector: Suppressed Conductivity Detector

Autosampler: Thermo Scientific™ Dionex™ AS-AP Autosampler

Trap Column: Thermo Scientific™ Dionex™ CR-ATC Continuously Regenerated Anion Trap

Column

Experimental Protocols
Standard and Eluent Preparation
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Eluent: High-purity potassium hydroxide (KOH) is generated online using an RFIC system.

This approach eliminates the need for manual eluent preparation and ensures carbonate-

free eluents, leading to lower background conductivity and improved reproducibility.[2][6]

Standards: Certified anion standards should be used for calibration. Multi-anion working

standards can be prepared by diluting a concentrated stock standard in deionized water with

a resistivity of 18.2 MΩ-cm.

Chromatographic Conditions
The following table outlines a typical gradient method for the separation of a wide range of

anions.

Parameter Setting

Column
Dionex™ IonPac™ AS19, 4 x 250 mm with

AG19 Guard

Eluent Potassium Hydroxide (KOH)

Gradient
10 mM KOH from 0 to 10 min, 10–45 mM KOH

from 10 to 25 min

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 25 µL (can be increased for trace analysis)

Detection Suppressed Conductivity

Suppressor Dionex™ AERS™ 500 (4 mm), recycle mode

Experimental Workflow
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Caption: A typical workflow for anion analysis using the AS19 column.

Performance Data
The following tables summarize the expected retention times and method detection limits

(MDLs) for common inorganic anions and oxyhalides using the Dionex™ IonPac™ AS19
column under the conditions described above.

Table 1: Typical Retention Times for Common Anions
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Analyte Retention Time (min)

Fluoride ~3.5

Chlorite ~5.0

Bromate ~6.0

Chloride ~8.5

Nitrite ~9.5

Chlorate ~11.5

Bromide ~12.5

Nitrate ~13.5

Sulfate ~18.0

Phosphate ~20.5

Note: Retention times are approximate and can vary based on system configuration, eluent

concentration, and column age.

Table 2: Method Detection Limits (MDLs) in Reagent Water
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Analyte MDL (µg/L)

Fluoride 1.0

Chlorite 0.5

Bromate 0.5

Chloride 5.0

Nitrite 0.5

Chlorate 0.5

Bromide 0.5

Nitrate 1.0

Sulfate 5.0

Phosphate 2.0

Note: MDLs are typically determined from seven replicate injections of a standard at a

concentration 3 to 5 times the estimated detection limit.

Key Applications
Trace Bromate in Drinking Water
A primary application of the AS19 column is the determination of trace levels of bromate in

drinking water.[3][4] Bromate is a disinfection byproduct formed during the ozonation of water

containing bromide and is a suspected human carcinogen. The high capacity and selectivity of

the AS19 column allow for the quantification of bromate at low µg/L levels, even in the

presence of high concentrations of chloride, sulfate, and carbonate.[2]

Logical Relationship for Bromate Analysis
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Caption: Overcoming matrix interference in trace bromate analysis.

Analysis of Environmental Waters
The AS19 column is suitable for the analysis of a wide range of environmental water samples,

including:

Drinking Water: Monitoring for compliance with regulatory limits for anions such as fluoride,

nitrate, and disinfection byproducts.[7]

Groundwater and Surface Water: Assessing water quality and the impact of environmental

contaminants.

Wastewater: Monitoring industrial and municipal discharge for regulated anions.

Conclusion
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The Thermo Scientific™ Dionex™ IonPac™ AS19 column provides a reliable and robust

solution for the quantification of trace level anions in a variety of aqueous samples. Its high

capacity and selectivity, particularly for oxyhalides like bromate, make it an excellent choice for

environmental monitoring and water quality analysis. When coupled with a Reagent-Free™ Ion

Chromatography system, the AS19 column delivers reproducible and sensitive results for a

comprehensive suite of inorganic anions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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